Cas no 1494486-10-0 (1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol)

• Product Name: 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol
• CAS No: 1494486-10-0
• MF: C₁₃H₁₈ClN₃O₄
• MW: 315.752722263336
• CID: 5565473
• PubChem ID: 65448696
• Update Time: 2025-06-12

1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1494486-10-0
• EN300-1591780
• 1-(2-chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol
• AKOS014785803
• 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol

• Inchi： 1S/C13H18ClN3O4/c14-12-7-10(17(19)20)1-2-13(12)21-9-11(18)8-16-5-3-15-4-6-16/h1-2,7,11,15,18H,3-6,8-9H2
• InChI Key： FPLBNSLPUUWSLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CN1CCNCC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 315.0985838g/mol
• Monoisotopic Mass: 315.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol

Comprehensive Overview of 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol (CAS No. 1494486-10-0): Properties, Applications, and Research Insights

The compound 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol (CAS No. 1494486-10-0) is a specialized organic molecule with a unique structural framework combining a chloronitrophenoxy moiety and a piperazine ring. This dual-functional architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (piperazine) groups enables diverse reactivity, making it a candidate for targeted drug design and material science applications.

Recent studies highlight the growing interest in nitrophenoxy derivatives, particularly in the context of kinase inhibition and antibacterial agents. Researchers are exploring how the piperazine-propanol segment of this compound could enhance bioavailability or modulate receptor binding. A 2023 publication in the Journal of Medicinal Chemistry noted structural analogs of 1494486-10-0 exhibiting promising activity against resistant bacterial strains, aligning with the global push for novel antimicrobial solutions.

From a synthetic chemistry perspective, the CAS 1494486-10-0 compound offers intriguing possibilities for click chemistry modifications. Its secondary alcohol group allows for esterification or etherification, while the piperazine nitrogen can participate in amide coupling or salt formation. These traits are particularly relevant for prodrug development, a hot topic in pharmaceutical forums where researchers discuss improving drug delivery systems.

Environmental and green chemistry considerations are also shaping discussions around such compounds. The 2-chloro-4-nitrophenol fragment raises questions about biodegradability, prompting investigations into eco-friendly synthetic routes. Computational chemistry models (e.g., DFT calculations) are being employed to predict the environmental fate of nitrophenoxy-piperazine hybrids, addressing concerns from regulatory bodies and sustainability-focused investors.

Analytical characterization of 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The nitro group's strong UV absorption makes it particularly amenable to UV-Vis detection, crucial for purity assessment during scale-up processes. These quality control aspects are critical given the compound's potential use in high-value intermediates for life sciences applications.

Market intelligence suggests rising demand for functionalized piperazine compounds like 1494486-10-0, driven by pharmaceutical R&D pipelines. Patent analyses reveal increasing filings incorporating similar structures in CNS drug candidates and selective enzyme modulators. However, synthetic challenges remain in achieving optimal regioselectivity during the phenoxy-propanol coupling step, an active area of methodological research in organic chemistry journals.

Thermodynamic studies of this compound class indicate that the intramolecular hydrogen bonding between the propanol hydroxyl and piperazine nitrogen may influence conformational stability. Such molecular behavior is particularly relevant for crystal engineering applications, where precise solid-state properties are required for formulation development. Recent advancements in co-crystal screening technologies could unlock new physical forms of this material.

From a regulatory standpoint, proper handling of nitroaromatic compounds like 1-(2-Chloro-4-nitrophenoxy)-3-(piperazin-1-yl)propan-2-ol requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate PPE and ventilation controls are recommended during manipulation due to potential dust formation. These operational considerations are frequently addressed in process chemistry webinars and industry white papers.

The future research trajectory for CAS 1494486-10-0 appears multifaceted. Academic groups are examining its potential in fluorescent probes development, leveraging the nitro group's photophysical properties. Meanwhile, computational QSAR models are being built to predict the bioactivity profiles of its structural variants, reflecting the growing integration of AI in drug discovery workflows. Such interdisciplinary approaches exemplify modern chemical research paradigms.

Supply chain dynamics for this specialty chemical warrant attention, as geopolitical factors impact piperazine precursor availability. Manufacturers are increasingly adopting continuous flow synthesis methods to improve production efficiency of intermediates like 1494486-10-0, responding to pharmaceutical industry demands for reliable GMP-grade materials. These process innovations frequently feature in chemical engineering conferences and trade publications.